Cas no 1806729-51-0 (3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1806729-51-0
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4833801
• Update Time: 2025-06-28

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-7-3(13)2-4(17-8(10,11)12)5(14-7)6(9)15/h2H,1H3
• InChI Key： XOWVOPISQGVMPC-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)Cl)C(=C1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl Chloride (CAS No. 1806729-51-0): A Comprehensive Overview

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride represents a unique class of fluorinated heterocyclic compounds that have garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine ring substituted with multiple functional groups, serves as a versatile building block in the synthesis of bioactive molecules. The structural features of this molecule, including the iodo substituent, methoxy group, and the trifluoromethoxy functionality, contribute to its potential applications in drug discovery and chemical biology. The CAS No. 1806729-51-0 identifier underscores its distinct chemical identity, which is critical for research and regulatory purposes.

Recent advances in medicinal chemistry have highlighted the importance of fluorinated compounds in modulating biological activity. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, making it a valuable moiety in the design of small molecule therapeutics. The pyridine ring provides a rigid scaffold that can interact with target proteins through hydrogen bonding or hydrophobic interactions. The presence of the iodo substituent further adds to the molecule’s reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitution or electrophilic addition.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated the utility of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride in the synthesis of kinase inhibitors. The carbonyl chloride functionality allows for the facile coupling with diverse nucleophiles, enabling the rapid generation of a library of derivatives. This approach has been instrumental in identifying lead compounds with improved potency and selectivity against oncogenic targets. The fluorinated substituents in the molecule also play a critical role in optimizing pharmacokinetic properties, such as oral bioavailability and half-life.

Another area of focus has been the application of this compound in the development of anti-inflammatory agents. A 2024 study in *Bioorganic & Medicinal Chemistry* explored its potential as a scaffold for designing COX-2 inhibitors. The methoxy group was found to enhance the molecule’s ability to bind to the active site of the enzyme, while the trifluoromethoxy group contributed to the overall hydrophobicity required for effective membrane penetration. These findings highlight the importance of functional group placement in achieving desired biological activity.

From a synthetic perspective, the carbonyl chloride functionality of this compound makes it an excellent candidate for solid-phase peptide synthesis (SPPS) and click chemistry protocols. Researchers at the University of Tokyo (2023) have successfully utilized this compound as a starting material for the synthesis of peptidomimetics targeting G-protein coupled receptors (GPCRs). The pyridine ring provides a stable platform for the incorporation of amino acid residues, while the fluorinated substituents help in modulating the overall charge distribution of the molecule.

Recent computational studies have further expanded the understanding of this compound’s potential. A 2024 paper in *Chemical Science* employed molecular docking simulations to evaluate its interaction with the SARS-CoV-2 main protease (Mpro). The results indicated that the trifluoromethoxy group could form hydrogen bonds with key residues in the enzyme’s active site, while the iodo substituent contributed to hydrophobic interactions. These findings suggest that this compound could serve as a lead for the development of antiviral agents, particularly in the context of emerging viral threats.

Environmental and toxicological studies have also been conducted to assess the safety profile of this compound. A 2023 review in *Environmental Science & Technology* highlighted the importance of evaluating the fluorinated compounds for their potential ecological impact. While the trifluoromethoxy group is known for its low reactivity, the study emphasized the need for further research to ensure its safe use in pharmaceutical applications. This underscores the balance between therapeutic potential and environmental responsibility in the design of new drugs.

In the realm of drug delivery, the carbonyl chloride functionality of this compound has been explored for its potential in forming prodrugs. A 2024 study in *Advanced Drug Delivery Reviews* demonstrated how this compound could be conjugated to targeting ligands to improve the specificity of therapeutic agents. The pyridine ring provided a stable backbone for the attachment of functional groups, while the fluorinated substituents enhanced the molecule’s solubility in aqueous environments. These modifications have the potential to significantly improve the efficacy of drugs in vivo.

Looking ahead, the 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-carbonyl chloride compound is poised to play a pivotal role in the next generation of therapeutics. Its unique structural features, combined with the versatility of its functional groups, make it an ideal candidate for the synthesis of a wide range of bioactive molecules. Ongoing research continues to uncover new applications for this compound, from the development of targeted therapies to the design of environmentally sustainable pharmaceuticals.

As the field of medicinal chemistry evolves, the importance of fluorinated compounds like this one will only grow. The ability to fine-tune the properties of such molecules through strategic functional group modifications will be critical in addressing the challenges of modern drug discovery. The CAS No. 1806729-51-0 compound exemplifies the power of synthetic chemistry in creating molecules that can meet the complex demands of therapeutic applications.